Cas no 791104-57-9 (Benzoic acid,3-[(acetyloxy)amino]-)

• Product Name: Benzoic acid,3-[(acetyloxy)amino]-
• CAS No: 791104-57-9
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 555487
• Update Time: 2024-01-30

Benzoic acid,3-[(acetyloxy)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(acetyloxy)amino]-
• Benzoic acid, 3-[(acetyloxy)amino]- (9CI)
• Benzoic acid, 3-[(acetyloxy)amino]-

• Inchi： 1S/C9H9NO4/c1-6(11)14-10-8-4-2-3-7(5-8)9(12)13/h2-5,10H,1H3,(H,12,13)
• InChI Key： QRWYDRYHVQVTCH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NOC(C)=O)=C1

Computed Properties

• Exact Mass: 195.053
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 343.9±44.0 °C(Predicted)
• pka: 4.09±0.10(Predicted)